Cas no 1094892-30-4 (5-amino-1-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-dihydropyridin-2-one
• CAS No: 1094892-30-4
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 6205859
• PubChem ID: 43259691
• Update Time: 2025-09-28

5-amino-1-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-dihydropyridin-2-one
• CS-0348789
• 5-amino-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1,2-dihydropyridin-2-one
• 1-(2-(1h-1,2,4-Triazol-1-yl)ethyl)-5-aminopyridin-2(1h)-one
• EN300-1106859
• 1094892-30-4

• Inchi： 1S/C9H11N5O/c10-8-1-2-9(15)13(5-8)3-4-14-7-11-6-12-14/h1-2,5-7H,3-4,10H2
• InChI Key： VSCOECBGSCFRAZ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1CCN1C=NC=N1)N

Computed Properties

• Exact Mass: 205.09635999g/mol
• Monoisotopic Mass: 205.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77Ų

Additional information on 5-amino-1-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-dihydropyridin-2-one

5-Amino-1-[2-(1H-1,2,4-Triazol-1-yl)ethyl]-1,2-dihydropyridin-2-one: A Comprehensive Overview

The compound 5-amino-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1,2-dihydropyridin-2-one, identified by the CAS registry number 1094892-30-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their structural versatility and wide-ranging applications in drug discovery. The molecule's unique structure combines a dihydropyridine ring system with a triazole group and an amino substituent, making it a promising candidate for various biological activities.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this molecule with high purity. Researchers have explored various strategies to optimize the reaction conditions, such as adjusting the solvent systems and employing catalytic agents to enhance yield and selectivity. These studies have significantly contributed to the understanding of the molecule's formation and its potential for large-scale production.

One of the most notable features of 5-amino-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1,2-dihydropyridin-2-one is its pharmacological activity. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzyme targets, making it a potential candidate for therapeutic applications. For instance, recent research has highlighted its ability to modulate key signaling pathways involved in inflammatory diseases and neurodegenerative disorders. These findings underscore the compound's potential as a lead molecule in drug development programs.

In addition to its pharmacological properties, this compound has also been studied for its physicochemical properties. Researchers have investigated its solubility profiles, stability under various conditions, and interactions with biological membranes. These studies are crucial for determining the compound's suitability as an oral or parenteral drug delivery agent. Furthermore, computational modeling techniques have been employed to predict the molecule's behavior in different environments, providing valuable insights into its potential interactions with cellular components.

The integration of experimental and computational approaches has been instrumental in advancing our understanding of 5-amino-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1,2-dihydropyridin-2-one. For example, molecular docking studies have revealed that the compound can bind effectively to specific receptor sites, suggesting its potential as a ligand in drug design. Moreover, recent advancements in high-throughput screening techniques have enabled researchers to evaluate the compound's activity against a wide range of targets simultaneously.

Despite its promising properties, further research is required to fully elucidate the mechanism of action of this compound and to assess its safety profile. Ongoing studies are focusing on understanding the molecular basis of its biological effects and identifying any potential off-target interactions that could affect its therapeutic utility. Additionally, efforts are being made to explore alternative synthetic routes that could reduce production costs and improve scalability.

In conclusion, 5-amino-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1,2-dihydropyridin-2-one represents a compelling example of how structural diversity can be harnessed to develop novel therapeutic agents. With continued research and development efforts